Enhanced Precision in Solid-State NMR Distance Measurements: Cytidine-1'-13C vs. Uniformly 13C-Labeled Cytidine
In solid-state NMR studies using dipolar recoupling techniques (2D DRAWS and 2D RFDR), the precision of internuclear distance measurements is significantly compromised when using uniformly ¹³C-labeled (U-¹³C) cytidine due to indirect coherence transfer pathways. In contrast, the use of selectively labeled cytidines, such as the Cytidine-2,1′-¹³C₂ sample, enables considerably more precise distance determinations. This is because the simplified spin system of the selectively labeled sample minimizes the complex, many-body interactions that plague uniformly labeled systems [1].
| Evidence Dimension | Precision of internuclear distance measurements |
|---|---|
| Target Compound Data | High precision; allows for very accurate structure determinations |
| Comparator Or Baseline | Uniformly 13C-labeled cytidine |
| Quantified Difference | The precision is 'considerably more precise' in selectively labeled cytidines compared to uniformly labeled cytidine, where indirect transfer mechanisms lead to 'low-precision distance measurements' [1]. |
| Conditions | Polycrystalline samples, 2D DRAWS and 2D RFDR solid-state NMR experiments |
Why This Matters
For structural biologists, the ability to derive accurate distance constraints is the primary goal of an NMR experiment; using Cytidine-1'-13C avoids the inherent low-precision limitation of U-13C cytidine, enabling higher-confidence 3D structural models.
- [1] Kiihne, S. R., Geahigan, K. B., Oyler, N. A., Zebroski, H., Mehta, M. A., & Drobny, G. P. (1999). Distance Measurements in Multiply Labeled Crystalline Cytidines by Dipolar Recoupling Solid State NMR. The Journal of Physical Chemistry A, 103(20), 3890–3903. View Source
